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Compound of Interest

Compound Name: Bromoacetyl bromide

Cat. No.: B045743 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety information and handling procedures for

Bromoacetyl bromide, a highly reactive and corrosive chemical used in various synthetic

applications within research and drug development. Adherence to these guidelines is critical to

ensure personnel safety and prevent hazardous incidents.

Chemical Identification and Properties
Bromoacetyl bromide (CAS No. 598-21-0) is a colorless to yellow or brown liquid with a

sharp, pungent, and irritating odor.[1][2][3] It is a lachrymator, meaning it causes tearing.[4][5]

Due to its high reactivity, particularly with water, it must be handled with extreme caution.

Table 1: Physical and Chemical Properties of Bromoacetyl bromide
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Property Value Reference

Molecular Formula C₂H₂Br₂O [4][5]

Molecular Weight 201.84 g/mol [4]

Appearance
Colorless to yellow/dark brown

liquid
[1][4][5]

Boiling Point 147 - 150 °C (297 - 302 °F) [4][5]

Density 2.317 g/cm³ at 20-25 °C [2][5][6]

Vapor Pressure 3.8 mm Hg at 25 °C [1][5]

Vapor Density 6.96 (Air = 1) [5]

Water Solubility Reacts violently [1][4]

Solubility
Soluble in acetone and carbon

tetrachloride
[5]

Flash Point > 105 °C (> 221 °F) [5]

Hazard Identification and Toxicology
Bromoacetyl bromide is classified as a highly corrosive and reactive substance.[1] It poses

significant health risks upon exposure.

Primary Hazards:

Corrosive: Causes severe skin burns and serious eye damage.[4][5][6] Contact can result

in deep, painful burns.[1]

Water-Reactive: Reacts violently with water, steam, or moisture, producing toxic and

corrosive hydrogen bromide gas.[3][4][5] This reaction can be explosive.[5]

Lachrymator: Vapors are extremely irritating to the eyes and mucous membranes, causing

immediate tearing.[4][5]
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Inhalation Toxicity: Inhalation of vapors can cause severe irritation and chemical burns to

the respiratory tract, leading to symptoms like coughing, shortness of breath, and

potentially fatal pulmonary edema (fluid in the lungs).[1][5]

Toxicological Data:

Occupational exposure limits have not been established for Bromoacetyl bromide.[1][4]

LD50/LC50 data are not readily available.[5][6]

It is not classified as a carcinogen by IARC, NTP, or OSHA.[4][5]

Hierarchy of Controls
To mitigate the risks associated with Bromoacetyl bromide, a systematic approach to hazard

control should be implemented. The hierarchy of controls prioritizes the most effective

measures.
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Hierarchy of Controls for Bromoacetyl Bromide

Elimination

Substitution

Is the use of Bromoacetyl bromide necessary?

Engineering Controls

Use a less hazardous reagent if possible.

Administrative Controls

Work in a certified chemical fume hood.
Use automated dispensing systems.

Personal Protective Equipment (PPE)

Develop Standard Operating Procedures (SOPs).
Provide mandatory training.Restrict access to designated areas.Wear appropriate gloves, goggles, face shield, and lab coat.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately flush with copious
amounts of water for at least

15-30 minutes in safety shower.

Immediately flush eyes with water
for at least 30 minutes at

an eyewash station.
Move victim to fresh air immediately. Do NOT induce vomiting.

Remove all contaminated clothing
and shoes while flushing.

Seek immediate medical attention.

Hold eyelids open. Remove
contact lenses if possible.

Seek immediate medical attention.

If breathing is difficult, give oxygen.
If not breathing, give artificial respiration.

(Do NOT use mouth-to-mouth).

Seek immediate medical attention.

If victim is conscious, rinse mouth
with water and give 2-4 cupfuls

of water or milk.

Seek immediate medical attention.
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Emergency Spill Response

Spill Detected

Evacuate all non-essential personnel
from the spill area.

If safe, remove all ignition sources.

For large spills,
evacuate the area and

call emergency responders
immediately.

Ensure adequate ventilation
(fume hood).

Wear full PPE as specified
in Section 5.

DO NOT USE WATER or combustible
materials like paper towels.

Contain and absorb the spill with
inert, dry material (e.g., vermiculite,

dry sand, or earth).

Place absorbed material into a
suitable, labeled, sealed container

for hazardous waste disposal.

Decontaminate the area and ventilate
after cleanup is complete.

Report the incident to the
appropriate safety personnel.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b045743?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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